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Compound of Interest

Compound Name:
4-(Diphenylhydroxymethyl)benzoic

acid

Cat. No.: B051643 Get Quote

Essential Safety and Handling Guide for 4-
(Diphenylhydroxymethyl)benzoic Acid
This guide provides immediate and essential safety protocols for handling 4-
(Diphenylhydroxymethyl)benzoic acid in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Hazard Identification and GHS Classification
4-(Diphenylhydroxymethyl)benzoic acid (CAS No: 19672-49-2) is a chemical that requires

careful handling due to its potential health effects.[1] According to the Global Harmonized

System (GHS) of Classification and Labelling of Chemicals, this substance is classified as

follows:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense to minimize exposure and ensure

personal safety. A risk assessment should be conducted to determine the specific PPE required

for the tasks being performed.[3] Below is a summary of the recommended PPE for handling 4-
(Diphenylhydroxymethyl)benzoic acid, which is a solid in powder form.

PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields are the

minimum requirement.[4] For tasks with a higher

risk of splashing or dust generation, chemical

safety goggles and a face shield should be

worn.[4][5][6] Eye protection must be marked

with "Z87" to signify ANSI Z87.1 compliance.[4]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are essential to prevent skin contact.[5]

[6] For prolonged or heavy handling, consider

double-gloving or using heavy-duty gloves.[4]

Gloves should be inspected before use and

removed immediately if contaminated.[4]

Respiratory Protection

When handling the powder outside of a fume

hood or in areas with inadequate ventilation, a

NIOSH/MSHA-approved respirator is necessary

to prevent inhalation of dust.[7] A dust mask of

type N95 (US) or equivalent is recommended.[5]

Body Protection

A lab coat must be worn to protect clothing and

skin from splashes and spills.[5][6] For larger

quantities or tasks with a significant risk of

contamination, a chemical-resistant apron or

coveralls may be appropriate.

Footwear

Closed-toe shoes are mandatory in a laboratory

setting to protect against spills and falling

objects.[3]
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Operational Handling Plan
Adherence to standard operating procedures is critical for the safe handling of 4-
(Diphenylhydroxymethyl)benzoic acid.

Engineering Controls:

Work in a well-ventilated area.[1][7]

Whenever possible, handle the chemical in a fume hood, especially when weighing or

transferring the powder, to minimize inhalation exposure.

Safe Work Practices:

Avoid all personal contact, including inhalation of dust.[8]

Do not eat, drink, or smoke in the handling area.[8]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][9]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.[1][7]

Avoid contact with strong oxidizing agents, as they are incompatible materials.[7]

Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[1][7][9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek medical attention if you feel unwell.[1][7]
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Ingestion: Clean the mouth with water and seek medical attention.[7][9]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: Collect waste material in a suitable, labeled container for disposal.[7][8] Do

not let this chemical enter the environment.[7]

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national regulations.[1][7] Chemical waste generators

must consult with their institution's environmental health and safety department to ensure

complete and accurate classification and disposal procedures.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 4-(Diphenylhydroxymethyl)benzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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